Cas no 2228740-55-2 (tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2228740-55-2
• MF: C₁₃H₁₇ClFNO₃
• MW: 289.73038649559
• CID: 5937599
• PubChem ID: 165708884
• Update Time: 2025-10-28

tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate
• 2228740-55-2
• tert-butyl N-[2-chloro-5-(2-fluoro-1-hydroxyethyl)phenyl]carbamate
• EN300-1875959

• Inchi： 1S/C13H17ClFNO3/c1-13(2,3)19-12(18)16-10-6-8(11(17)7-15)4-5-9(10)14/h4-6,11,17H,7H2,1-3H3,(H,16,18)
• InChI Key： BCQWPSQGEBQJDE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(CF)O

Computed Properties

• Exact Mass: 289.0880993g/mol
• Monoisotopic Mass: 289.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-2-Chloro-5-(2-Fluoro-1-Hydroxyethyl)Phenylcarbamate (CAS: 2228740-55-2)

The compound tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate (CAS: 2228740-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a fluoro-hydroxyethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. The authors highlighted the importance of this compound as an intermediate in the synthesis of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

Pharmacological evaluations of derivatives of this compound have revealed interesting biological activities. For instance, a recent in vitro study showed that certain analogs exhibit potent inhibitory effects on specific protein kinases involved in cell proliferation. These findings suggest that tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate could serve as a valuable scaffold for the development of targeted therapies.

In addition to its potential therapeutic applications, the compound has also been investigated for its physicochemical properties. Research published in the European Journal of Pharmaceutical Sciences (2024) explored its solubility, stability, and bioavailability, providing crucial data for formulation development. These studies are essential for advancing the compound from the laboratory to clinical trials.

Looking ahead, ongoing research aims to further elucidate the mechanistic pathways through which this compound and its derivatives exert their effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications. The versatility and potential of tert-butyl N-2-chloro-5-(2-fluoro-1-hydroxyethyl)phenylcarbamate make it a compound of significant interest in the evolving landscape of drug discovery and development.